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Compound of Interest

Compound Name: 3-Methyl-2-nitroanisole

Cat. No.: B1294308

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-2-nitroanisole, also known as 1-methoxy-3-methyl-2-nitrobenzene, is an aromatic
organic compound with the chemical formula CsHoNO3.[1][2] Its molecular structure, featuring a
methoxy, a methyl, and a nitro group attached to a benzene ring, makes it a valuable
intermediate in organic synthesis. This technical guide provides an in-depth overview of the
commercial availability, physicochemical properties, synthesis, and applications of 3-Methyl-2-
nitroanisole, with a particular focus on its relevance to pharmaceutical research and
development. The strategic positioning of its functional groups allows for a variety of chemical
transformations, rendering it a versatile building block for the synthesis of more complex
molecules.[3]

Physicochemical Properties

3-Methyl-2-nitroanisole is typically a yellow liquid or a pale yellow to yellow solid.[4] Key
physicochemical properties are summarized in the table below, compiled from various suppliers
and databases.
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Property Value Reference

CAS Number 5345-42-6 [1112]

Molecular Formula CsHoNOs3 [1][2]

Molecular Weight 167.16 g/mol [1]
Yellow liquid or Pale yellow to

Appearance _ [31[4]
yellow solid

Melting Point 47 - 52 °C [4]

N ) 170 °C at 35 mmHg; 284-286

Boiling Point [31[5]
°C

Density 1.16 g/cm3 [3]

Refractive Index

1.549 (n20/D)

[3]

Purity

>98% (GC), 99%

[4]

Commercial Availability

3-Methyl-2-nitroanisole is available from a range of chemical suppliers, catering to both
research and industrial needs. The available quantities, purities, and supplier details are crucial
for researchers planning their synthetic routes. While some major suppliers like Sigma-Aldrich
have discontinued this specific product, it remains commercially available from other
specialized chemical companies.
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Synthesis of 3-Methyl-2-nitroanisole

A plausible and commonly employed method for the synthesis of 3-Methyl-2-nitroanisole
involves a two-step process starting from m-cresol. The first step is the nitration of m-cresol,
followed by the methylation of the resulting nitrophenol.

Experimental Protocol:

Step 1: Nitration of m-Cresol to yield 3-Methyl-2-nitrophenol

A detailed procedure for the nitration of m-cresol is described in the literature.[6] Typically, m-
cresol is first sulfonated using fuming sulfuric acid. The resulting sulfonic acid derivative is then
nitrated with a mixture of nitric acid and sulfuric acid. This directed nitration favors the formation
of 3-methyl-2-nitrophenol as the main product, although a smaller amount of the 5-methyl-2-
nitrophenol isomer is also formed as a by-product.[6]
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Step 2: Methylation of 3-Methyl-2-nitrophenol

The subsequent step involves the methylation of the phenolic hydroxyl group of 3-methyl-2-
nitrophenol. A standard method for this transformation is the Williamson ether synthesis. This
involves deprotonating the phenol with a suitable base, such as sodium hydroxide or potassium
carbonate, to form the corresponding phenoxide. The phenoxide is then reacted with a
methylating agent, typically dimethyl sulfate or methyl iodide, to yield 3-Methyl-2-nitroanisole.

Synthesis of 3-Methyl-2-nitroanisole

. Methylation
3-Methyl-2-nitrophenol (e.9., (CH3)2S0s, Base)

3-Methyl-2-nitroanisole

Nitration
(HNOZ‘ HZSO“)

Click to download full resolution via product page

Synthetic pathway for 3-Methyl-2-nitroanisole.

Applications in Drug Discovery and Development

3-Methyl-2-nitroanisole serves as a key building block in the synthesis of various
pharmaceutical intermediates and bioactive molecules.[3] The nitro group can be readily
reduced to an amine, which can then be further functionalized, while the methoxy and methyl
groups can influence the molecule's steric and electronic properties.

While specific examples detailing the use of 3-Methyl-2-nitroanisole in the synthesis of
marketed drugs are not readily available in the public domain, its utility can be inferred from the
synthesis of analogous compounds. For instance, substituted nitroaromatics are precursors to
a wide range of biologically active compounds, including antipsychotic agents like Mazapertine,
which involves the alkylation of a substituted nitrophenol followed by reduction of the nitro
group.[7] The nitro group is a common feature in many bioactive molecules, contributing to their
pharmacological effects.[8]

A general workflow for the utilization of 3-Methyl-2-nitroanisole in drug discovery involves its
incorporation into a larger molecular scaffold through a series of chemical transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294308#commercial-availability-of-3-methyl-2-
nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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